Chlorine dioxide Chlorine dioxide Chlorine dioxide hydrate, frozen is an orange colored solid, appearing as a block of ice, with a faint odor of chlorine. It may only be shipped in the frozen state and then only by private or contract motor carrier. The melting point of the hydrate is around 30°F. If it should thaw and further warm up, chlorine dioxide gas is given off. The gas is toxic by inhalation. The gas and liquid are violently decomposed by organic materials. The gas will decompose explosively at temperatures below the boiling point of water. It is used to bleach wood pulp, fats and oils; in processing flour, and for water purification. Chlorine dioxide is a yellow to reddish gas or a red-brown liquid below 52 deg. F. with an unpleasant odor similar to chlorine.
Chlorine dioxide is a yellow to reddish-yellow manufactured gas. It does not occur naturally in the environment. When added to water, chlorine dioxide forms chlorite ion, which is also a very reactive chemical. Chlorine dioxide is used as a bleaching agent at paper manufacturing plants, and in public water treatment facilities to make water safe to drink. In 2001, chlorine dioxide and chlorite were used to decontaminate a number of public buildings following the release of anthrax spores in the United States.
Chlorine Dioxide has been used in trials studying the treatment of Halitosis.
Brand Name: Vulcanchem
CAS No.: 10049-04-4
VCID: VC21205424
InChI: InChI=1S/ClO2/c2-1-3
SMILES: O=Cl[O]
Molecular Formula: ClO2
Molecular Weight: 67.45 g/mol

Chlorine dioxide

CAS No.: 10049-04-4

Cat. No.: VC21205424

Molecular Formula: ClO2

Molecular Weight: 67.45 g/mol

* For research use only. Not for human or veterinary use.

Chlorine dioxide - 10049-04-4

Specification

Description Chlorine dioxide hydrate, frozen is an orange colored solid, appearing as a block of ice, with a faint odor of chlorine. It may only be shipped in the frozen state and then only by private or contract motor carrier. The melting point of the hydrate is around 30°F. If it should thaw and further warm up, chlorine dioxide gas is given off. The gas is toxic by inhalation. The gas and liquid are violently decomposed by organic materials. The gas will decompose explosively at temperatures below the boiling point of water. It is used to bleach wood pulp, fats and oils; in processing flour, and for water purification. Chlorine dioxide is a yellow to reddish gas or a red-brown liquid below 52 deg. F. with an unpleasant odor similar to chlorine.
Chlorine dioxide is a yellow to reddish-yellow manufactured gas. It does not occur naturally in the environment. When added to water, chlorine dioxide forms chlorite ion, which is also a very reactive chemical. Chlorine dioxide is used as a bleaching agent at paper manufacturing plants, and in public water treatment facilities to make water safe to drink. In 2001, chlorine dioxide and chlorite were used to decontaminate a number of public buildings following the release of anthrax spores in the United States.
Chlorine Dioxide has been used in trials studying the treatment of Halitosis.
CAS No. 10049-04-4
Molecular Formula ClO2
Molecular Weight 67.45 g/mol
Standard InChI InChI=1S/ClO2/c2-1-3
Standard InChI Key OSVXSBDYLRYLIG-UHFFFAOYSA-N
SMILES O=Cl[O]
Canonical SMILES O=Cl=O
Boiling Point 52 °F at 760 mm Hg (NIOSH, 2016)
11 °C
52°F
Colorform Yellowish-brown gas
Yellow to reddish-yellow gas at room temperature
Solid chlorine dioxide is a yellowish-red crystalline mass; liquid is reddish-brown
Yellow to red gas or a red-brown liquid (below 52 degrees F) ...
Greenish yellow gas ... liquid has a deep red color
Gas at room temperature
Flash Point NA (Gas) ? (Liquid)
Melting Point -74 °F (NIOSH, 2016)
-59 °C
-59°C
-74°F

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